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Compound of Interest

Compound Name: 2-(Morpholino)phenylboronic acid

Cat. No.: B151227 Get Quote

This guide provides a comprehensive overview of the safety and handling procedures for 2-
(Morpholino)phenylboronic acid, a compound utilized by researchers, scientists, and

professionals in drug development. The following sections detail hazard classifications,

protective measures, and emergency protocols to ensure its safe use in a laboratory setting.

Hazard Identification and Classification
2-(Morpholino)phenylboronic acid is classified as a combustible solid that is harmful if

swallowed.[1] It is essential to understand the associated hazards to handle this chemical

safely.

Table 1: GHS Classification

Hazard Class Category
Hazard
Statement

Pictogram Signal Word

Acute Toxicity

(Oral)
4

H302: Harmful if

swallowed

GHS07

(Exclamation

Mark)[1]

Warning[1]
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Understanding the physical and chemical properties of a substance is crucial for its proper

handling and storage.

Table 2: Physicochemical Data

Property Value

Empirical Formula C₁₀H₁₄BNO₃[1]

Molecular Weight 207.03 g/mol [1]

Form Solid[1]

Flash Point Not applicable[1]

Storage Class Code 11 - Combustible Solids[1]

WGK WGK 3[1]

Safe Handling and Storage
Proper handling and storage are paramount to prevent accidents and exposure.

Precautions for Safe Handling
Personnel should always adhere to the following safety precautions:

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[3]

Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Use in a well-ventilated area and, if necessary, provide appropriate exhaust ventilation where

dust is formed.[3][4]

Conditions for Safe Storage
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To maintain the integrity of the compound and ensure safety, the following storage conditions

should be met:

Store in a cool, dry, and well-ventilated place.[2][3]

Keep the container tightly closed.[2][3]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[2]

Store refrigerated.[2]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.

Table 3: Personal Protective Equipment (PPE)
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Protection Type Recommendation

Eye/Face Protection

Wear safety glasses with side-shields

conforming to appropriate government

standards such as EN166 (EU) or NIOSH (US).

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Use proper glove removal

technique (without touching the glove's outer

surface) to avoid skin contact. Dispose of

contaminated gloves after use in accordance

with applicable laws and good laboratory

practices. Wash and dry hands.

Respiratory Protection
Respiratory protection is required when dusts

are generated.

Body Protection

Wear appropriate protective clothing. The type

of protective equipment must be selected

according to the concentration and amount of

the dangerous substance at the specific

workplace.[2]

First-Aid Measures
In case of exposure, immediate and appropriate first-aid is crucial.

Table 4: First-Aid Procedures
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Exposure Route Procedure

If Swallowed
Rinse mouth with water. Call a POISON

CENTER or doctor if you feel unwell.

In Case of Skin Contact

Immediately wash skin with copious amounts of

water for at least 15 minutes while removing

contaminated clothing and shoes. If irritation

persists, seek medical attention.[2]

In Case of Eye Contact

Immediately flush with plenty of water. After

initial flushing, remove any contact lenses and

continue flushing for at least 15 minutes. Keep

eye wide open while rinsing. Get medical

attention.[2]

If Inhaled

Remove the victim to fresh air. In severe cases

or if symptoms persist, seek medical attention.

[2]

Fire-Fighting Measures
In the event of a fire involving 2-(Morpholino)phenylboronic acid, the following measures

should be taken.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Special Hazards: Hazardous decomposition products formed under fire conditions include

carbon monoxide and nitrogen oxides.[2]

Advice for Firefighters: Wear a self-contained breathing apparatus for firefighting if

necessary.[2]

Accidental Release Measures
For accidental spills, follow these procedures to contain and clean up the material safely.

Personal Precautions: Use personal protective equipment. Avoid dust formation.[3]
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Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.[3]

Visualizing Workflows
Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
(Morpholino)phenylboronic acid, from initial assessment to disposal.

Preparation Handling & Storage

Emergency Response

Disposal

Hazard Identification Risk Assessment Control Planning (PPE, Eng. Controls) Safe Handling Procedures Proper Storage

Spill Response

Exposure Response (First Aid)

Fire Response

Waste Disposal

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Chemicals.
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Experimental Protocol: General Compatibility Test
While a specific experimental protocol for safety assessment of 2-(Morpholino)phenylboronic
acid is not detailed in the provided search results, a general workflow for a compatibility test is

visualized below. This type of test is crucial to understand the reactivity of the substance with

other materials.

Setup

Exposure

Analysis

Conclusion

Prepare Samples:
- 2-(Morpholino)phenylboronic acid

- Test Materials

Combine Compound and Test Material

Prepare Control Samples

Incubate under Controlled Conditions
(Temperature, Time)

Visual Observation
(e.g., color change, gas formation)

Instrumental Analysis
(e.g., chromatography, spectroscopy)

Assess Compatibility

Document Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b151227?utm_src=pdf-body-img
https://www.benchchem.com/product/b151227?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/HK/zh/product/aldrich/cds018247
https://www.combi-blocks.com/msds/BB-8418.pdf
https://www.chemicalbook.com/msds/phenylboronic-acid.htm
https://www.carlroth.com/medias/SDB-227Y-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDQ4Njh8YXBwbGljYXRpb24vcGRmfGFESmtMMmd4Tnk4NU1UZzFORE14T0RFME1UYzBMMU5FUWw4eU1qZFpYMGxGWDBWT0xuQmtaZ3w1OWVhZDAxM2M4Mjc2YjIxMDcyYjFkN2RkOGE2ZjBjZTcwYmU5OThmOTQ1MjViYzZjYTQzYmRmNDU1ODY2MTJj
https://www.benchchem.com/product/b151227#safety-and-handling-of-2-morpholino-phenylboronic-acid
https://www.benchchem.com/product/b151227#safety-and-handling-of-2-morpholino-phenylboronic-acid
https://www.benchchem.com/product/b151227#safety-and-handling-of-2-morpholino-phenylboronic-acid
https://www.benchchem.com/product/b151227#safety-and-handling-of-2-morpholino-phenylboronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151227?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151227?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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